Cas no 204651-45-6 (Cyclohexaneacetonitrile, 1-amino-)

• Product Name: Cyclohexaneacetonitrile, 1-amino-
• CAS No: 204651-45-6
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 3895675
• PubChem ID: 10630560
• Update Time: 2025-06-30

Cyclohexaneacetonitrile, 1-amino- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetonitrile, 1-amino-
• 2-(1-AMINOCYCLOHEXYL)ACETONITRILE
• AKOS006365076
• 204651-45-6
• F31398
• SCHEMBL18600046

• Inchi： 1S/C8H14N2/c9-7-6-8(10)4-2-1-3-5-8/h1-6,10H2
• InChI Key： YBMGRNAPKVLZEB-UHFFFAOYSA-N
• SMILES： C(#N)CC1(N)CCCCC1

Computed Properties

• Exact Mass: 138.115698455Da
• Monoisotopic Mass: 138.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on Cyclohexaneacetonitrile, 1-amino-

Cyclohexaneacetonitrile, 1-amino- (CAS No. 204651-45-6): A Versatile Intermediate in Modern Chemical Synthesis

Cyclohexaneacetonitrile, 1-amino-, identified by its Chemical Abstracts Service (CAS) number 204651-45-6, is a significant intermediate in the realm of organic synthesis. This compound, characterized by its structural motif of a cyclohexane ring substituted with a nitrile group and an amino group at the 1-position, has garnered considerable attention due to its utility in pharmaceutical and agrochemical applications. The unique combination of functional groups in Cyclohexaneacetonitrile, 1-amino- makes it a valuable building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The nitrile group (-CN) and the amino group (-NH₂) present in Cyclohexaneacetonitrile, 1-amino- provide multiple sites for chemical modification, enabling chemists to tailor its reactivity for specific synthetic pathways. The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine, while the amino group can participate in condensation reactions, acylation, or alkylation processes. These properties make Cyclohexaneacetonitrile, 1-amino- an indispensable reagent in the synthesis of peptidomimetics, heterocyclic compounds, and other pharmacologically relevant molecules.

Recent advancements in synthetic methodologies have further highlighted the importance of Cyclohexaneacetonitrile, 1-amino- in drug discovery. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce various substituents at the cyclohexane ring or at the nitrile/amino positions, expanding the scope of derivatives that can be synthesized. These techniques have enabled the rapid construction of libraries of compounds for high-throughput screening, facilitating the identification of novel bioactive scaffolds.

In addition to its role in medicinal chemistry, Cyclohexaneacetonitrile, 1-amino- has found applications in materials science. Its ability to serve as a precursor for functionalized polymers and coatings has been explored in recent research. For example, polymer chemists have utilized this compound to develop novel polyamides with enhanced thermal stability and mechanical strength. The incorporation of the cyclohexane ring into these polymers also imparts flexibility and biodegradability, making them suitable for use in sustainable materials.

The synthesis of Cyclohexaneacetonitrile, 1-amino- itself is another area of active interest. Modern synthetic routes often focus on achieving high yields and selectivity while minimizing environmental impact. Catalytic methods have been developed that employ palladium or nickel complexes to facilitate the formation of the desired product from readily available starting materials. These processes align with green chemistry principles by reducing waste and energy consumption.

The pharmacological potential of derivatives of Cyclohexaneacetonitrile, 1-amino- has been extensively studied. Researchers have synthesized various analogs and evaluated their biological activity across different therapeutic areas. Notably, some derivatives have shown promise as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The structural features of these compounds contribute to their binding affinity and selectivity for target enzymes.

The role of computational chemistry in designing derivatives of Cyclohexaneacetonitrile, 1-amino- cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of compounds before they are synthesized, saving time and resources. By leveraging these tools, scientists can optimize molecular structures for improved efficacy and reduced toxicity. This interdisciplinary approach has accelerated the discovery pipeline for new drugs.

In conclusion, Cyclohexaneacetonitrile, 1-amino- (CAS No. 204651-45-6) is a multifunctional compound with broad applications in chemical synthesis. Its unique structural features make it a valuable intermediate for pharmaceuticals and advanced materials. The ongoing research into its derivatives and synthetic methodologies underscores its importance in modern chemistry. As new technologies emerge, the potential uses for this compound are likely to expand further, solidifying its place as a cornerstone in industrial and academic laboratories alike.